Cas no 70384-80-4 (Ethyl 5-chloro-2-oxo-2H-chromene-3-carboxylate)

• Product Name: Ethyl 5-chloro-2-oxo-2H-chromene-3-carboxylate
• CAS No: 70384-80-4
• MF: C₁₂H₉ClO₄
• MW: 252.650462865829
• CID: 547323
• PubChem ID: 602094
• Update Time: 2025-04-19

Ethyl 5-chloro-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-oxo-2H-chromene-3-carboxylate
• 5-chloro-3-carboxyethylcoumarin
• Chromane-3-carboxylic acid, 6-chloro-2-oxo-, ethyl ester
• Ethyl-6-chlorocoumarin-3-carboxylate
• ethyl 6-chloro-2-oxochromene-3-carboxylate
• AKOS001681240
• SCHEMBL11484361
• Ethyl 6-chloro-2-oxo-2H-chromene-3-carboxylate
• HMS1617B20
• Ethyl 6-chloro-2-oxo-2H-chromene-3-carboxylate #
• CBMicro_044985
• DTXSID60345146
• BIM-0044975.P001
• 70384-80-4
• ethyl 6-chlorocoumarin-3-carboxylate
• Oprea1_369670
• CCG-1076

• Inchi： 1S/C12H9ClO4/c1-2-16-11(14)9-6-7-5-8(13)3-4-10(7)17-12(9)15/h3-6H,2H2,1H3
• InChI Key： HDBCARVARPQBKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)OCC)C(=O)O2

Computed Properties

• Exact Mass: 252.01897
• Monoisotopic Mass: 252.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives